Cas no 129181-15-3 (N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide)

• Product Name: N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
• CAS No: 129181-15-3
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 6566439
• Update Time: 2025-07-15

N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
• (Z)-N-(3-benzyl-4-methylthiazol-2(3H)-ylidene)benzamide
• Benzamide, N-[4-methyl-3-(phenylmethyl)-2(3H)-thiazolylidene]-

• Inchi： 1S/C18H16N2OS/c1-14-13-22-18(19-17(21)16-10-6-3-7-11-16)20(14)12-15-8-4-2-5-9-15/h2-11,13H,12H2,1H3
• InChI Key： PWKRNBNAQHEFPN-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC2=CC=CC=C2)C(C)=CS1)(=O)C1=CC=CC=C1

Additional information on N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide

Recent Advances in the Study of N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS: 129181-15-3)

The compound N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS: 129181-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole scaffold, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. Through a series of in vitro assays, the study revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, recent studies have also explored the anticancer potential of N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent cytotoxic activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies indicated that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. Furthermore, molecular docking simulations suggested that the compound may interact with key residues in the ATP-binding pocket of Bcl-2, a protein implicated in cancer cell survival.

Another area of interest has been the optimization of the pharmacokinetic properties of N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide. A 2023 study in European Journal of Pharmaceutical Sciences focused on improving the solubility and bioavailability of this compound through structural modifications. The researchers synthesized a series of analogs and evaluated their physicochemical properties. One analog, featuring a hydrophilic substituent at the benzyl position, demonstrated enhanced aqueous solubility while retaining its biological activity. This finding opens new avenues for the development of more drug-like derivatives.

Despite these promising results, challenges remain in the clinical translation of N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide. A recent review in Expert Opinion on Drug Discovery highlighted the need for comprehensive toxicity studies and in vivo efficacy evaluations. The review also emphasized the importance of understanding the compound's metabolic stability and potential drug-drug interactions. Addressing these issues will be critical for advancing this compound into clinical trials.

In conclusion, N-(2Z)-3-benzyl-4-methyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS: 129181-15-3) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its anti-inflammatory and anticancer mechanisms, as well as strategies for improving its drug-like properties. Future research should focus on overcoming the remaining challenges to unlock its full therapeutic potential.